Cas no 73890-73-0 (Benzenemethanol, 4-chloro-a-ethyl-, (S)-)

• Product Name: Benzenemethanol, 4-chloro-a-ethyl-, (S)-
• CAS No: 73890-73-0
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD01318454
• CID: 541851
• PubChem ID: 11073860
• Update Time: 2025-04-19

Benzenemethanol, 4-chloro-a-ethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-chloro-a-ethyl-, (S)-
• (S)-p-Cl-PhCH(OH)Et
• (alphaS)-4-Chloro-alpha-ethylbenzenemethanol
• MFCD01318454
• SCHEMBL3930111
• AKOS017357212
• (S)-1-(4-chlorophenyl)propan-1-ol
• (S)-1-(4-Chlorophenyl)-1-propanol, ee 99%
• 73890-73-0
• (1S)-1-(4-Chlorophenyl)propan-1-ol
• CHEMBL2251580

• MDL： MFCD01318454
• Inchi： 1S/C9H11ClO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m0/s1
• InChI Key： TXAWBKBMGZKBNN-VIFPVBQESA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CC)O

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 257.5±15.0 ºC (760 Torr),
• Flash Point: 109.5±20.4 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes